Cas no 80466-19-9 (Pyridinium,4-(aminocarbonyl)-1-[3-[4-[(hydroxyimino)methyl]pyridinio]propyl]-)

Pyridinium,4-(aminocarbonyl)-1-[3-[4-[(hydroxyimino)methyl]pyridinio]propyl]- structure
80466-19-9 structure
Product name:Pyridinium,4-(aminocarbonyl)-1-[3-[4-[(hydroxyimino)methyl]pyridinio]propyl]-
CAS No:80466-19-9
MF:C15H18N4O2+2
MW:286.32902
CID:722714
PubChem ID:135539053

Pyridinium,4-(aminocarbonyl)-1-[3-[4-[(hydroxyimino)methyl]pyridinio]propyl]- Chemical and Physical Properties

Names and Identifiers

    • Pyridinium,4-(aminocarbonyl)-1-[3-[4-[(hydroxyimino)methyl]pyridinio]propyl]-
    • [1-[3-(4-carbamoylpyridin-1-ium-1-yl)propyl]pyridin-4-ylidene]methyl-oxoazanium
    • trimethylene-1-(4-aldoximinopyridinium)-1'-(4-carboxamidopyridinium)
    • Tacarb
    • CHEMBL1185207
    • SCHEMBL20436159
    • DTXSID80230343
    • Pyridinium, 4-(aminocarbonyl)-1-(3-(4-((hydroxyimino)methyl)pyridinio)propyl)-
    • 4-Carbamoyl-1-(3-{4-[(E)-(Hydroxyimino)methyl]pyridinium-1-Yl}propyl)pyridinium
    • K27
    • 80466-19-9
    • Inchi: InChI=1S/C15H16N4O2/c16-15(20)14-4-10-19(11-5-14)7-1-6-18-8-2-13(3-9-18)12-17-21/h2-5,8-12H,1,6-7H2,(H-,16,20)/p+2
    • InChI Key: KCCVYOKFPFWMQG-UHFFFAOYSA-P
    • SMILES: C1=C[N+](=CC=C1C=NO)CCC[N+]2=CC=C(C=C2)C(=O)N

Computed Properties

  • Exact Mass: 286.14297583g/mol
  • Monoisotopic Mass: 286.14297583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 446
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 2
  • XLogP3: 0.4
  • Topological Polar Surface Area: 83.4Ų
  • Tautomer Count: 2

Pyridinium,4-(aminocarbonyl)-1-[3-[4-[(hydroxyimino)methyl]pyridinio]propyl]- Related Literature

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